Cas no 2142195-02-4 (7-bromo-2,4-dichloro-6,8-difluoro-3-methylquinoline)

• Product Name: 7-bromo-2,4-dichloro-6,8-difluoro-3-methylquinoline
• CAS No: 2142195-02-4
• MF: C₁₀H₄BrCl₂F₂N
• MW: 326.952266693115
• CID: 5831514
• PubChem ID: 145867304
• Update Time: 2025-10-29

7-bromo-2,4-dichloro-6,8-difluoro-3-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 7-bromo-2,4-dichloro-6,8-difluoro-3-methylquinoline
• Quinoline, 7-bromo-2,4-dichloro-6,8-difluoro-3-methyl-
• EN300-7434727
• 2142195-02-4

• Inchi： 1S/C10H4BrCl2F2N/c1-3-7(12)4-2-5(14)6(11)8(15)9(4)16-10(3)13/h2H,1H3
• InChI Key： MBNMMSBVRAABSV-UHFFFAOYSA-N
• SMILES： N1C2C(=CC(F)=C(Br)C=2F)C(Cl)=C(C)C=1Cl

Computed Properties

• Exact Mass: 324.88722g/mol
• Monoisotopic Mass: 324.88722g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• Density: 1.800±0.06 g/cm3(Predicted)
• Boiling Point: 352.0±37.0 °C(Predicted)
• pka: -6.23±0.50(Predicted)

Additional information on 7-bromo-2,4-dichloro-6,8-difluoro-3-methylquinoline

Introduction to 7-bromo-2,4-dichloro-6,8-difluoro-3-methylquinoline (CAS No. 2142195-02-4)

7-bromo-2,4-dichloro-6,8-difluoro-3-methylquinoline, identified by its CAS number 2142195-02-4, is a fluorinated quinoline derivative that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential biological activities. This compound belongs to the broader class of heterocyclic aromatic compounds, which are widely recognized for their role in pharmaceutical development. The presence of multiple halogen atoms and a methyl substituent in its structure imparts distinct electronic and steric characteristics, making it a valuable scaffold for designing novel bioactive molecules.

The structural motif of 7-bromo-2,4-dichloro-6,8-difluoro-3-methylquinoline is characterized by a quinoline core, which is a well-established pharmacophore in medicinal chemistry. Quinolines and their derivatives have been extensively studied for their antimicrobial, antimalarial, anticancer, and anti-inflammatory properties. The introduction of halogen atoms (bromo and chloro) at specific positions enhances the lipophilicity and metabolic stability of the molecule, while the fluoro substituents contribute to its binding affinity and selectivity towards biological targets. This combination of structural features makes it an attractive candidate for further exploration in drug discovery.

In recent years, there has been a growing interest in developing small-molecule inhibitors targeting various kinases and enzymes involved in cancer progression. 7-bromo-2,4-dichloro-6,8-difluoro-3-methylquinoline has been investigated as a potential lead compound in this context. Preclinical studies have demonstrated that quinoline derivatives can modulate the activity of kinases such as Aurora kinases and JAKs (Janus kinases), which are implicated in cell proliferation and survival. The fluorinated and halogenated substituents in this compound are believed to play a crucial role in interacting with the active sites of these enzymes, thereby inhibiting their function.

Moreover, the compound's ability to cross the blood-brain barrier has been explored in neuropharmacological research. Quinoline derivatives have shown promise in treating neurological disorders due to their ability to penetrate the central nervous system. The structural features of 7-bromo-2,4-dichloro-6,8-difluoro-3-methylquinoline make it a candidate for developing novel therapeutics targeting neurodegenerative diseases such as Alzheimer's and Parkinson's. The presence of bromine and chlorine atoms enhances its binding affinity to specific receptors and transporters in the brain, potentially leading to improved therapeutic efficacy.

The synthesis of 7-bromo-2,4-dichloro-6,8-difluoro-3-methylquinoline involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The introduction of fluorine atoms is particularly challenging due to their high reactivity and tendency to undergo side reactions. Advanced synthetic methodologies such as transition-metal-catalyzed cross-coupling reactions have been employed to introduce fluorine atoms at specific positions with high selectivity. These synthetic strategies are critical for producing analogs with optimized biological activity.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like 7-bromo-2,4-dichloro-6,8-difluoro-3-methylquinoline with greater accuracy before conducting experimental validation. Molecular docking studies have been performed using computational models of target proteins to assess the binding interactions between this compound and potential biological targets. These studies have provided insights into the structural requirements for optimal binding affinity and selectivity. The results from these computational experiments have guided the design of new analogs with enhanced potency and reduced toxicity.

The pharmacokinetic properties of 7-bromo-2,4-dichloro-6,8-difluoro-3-methylquinoline have also been evaluated to assess its suitability for clinical development. Studies have shown that this compound exhibits favorable solubility profiles and metabolic stability, which are essential for achieving therapeutic efficacy while minimizing side effects. Additionally, its pharmacokinetic behavior suggests that it may have a prolonged half-life upon administration, allowing for less frequent dosing regimens.

In conclusion,7-bromo-2,4-dichloro-6,8-difluoro-3-methylquinoline (CAS No. 2142195-02-4) is a structurally complex quinoline derivative with significant potential in medicinal chemistry. Its unique combination of halogenated and fluoro substituents makes it an attractive scaffold for designing novel bioactive molecules targeting various diseases. Advances in synthetic methodologies and computational chemistry have accelerated the discovery process for this compound and its analogs. Further research is warranted to fully elucidate its biological activities and therapeutic potential.